Cas no 1039920-66-5 (4-(3-Bromophenoxy)-3-fluoroaniline)

• Product Name: 4-(3-Bromophenoxy)-3-fluoroaniline
• CAS No: 1039920-66-5
• MF: C₁₂H₉BrFNO
• MW: 282.108365774155
• MDL: MFCD11193297
• CID: 1025041
• PubChem ID: 28972712
• Update Time: 2025-05-23

4-(3-Bromophenoxy)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenoxy)-3-fluoroaniline
• MFCD11193297
• BS-25757
• CS-0211318
• A896316
• 1039920-66-5
• AKOS009260893
• DTXSID40651873
• DB-252668

• MDL： MFCD11193297
• Inchi： 1S/C12H9BrFNO/c13-8-2-1-3-10(6-8)16-12-5-4-9(15)7-11(12)14/h1-7H,15H2
• InChI Key： ZXQXKGQSJLOELJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1C=CC(=CC=1F)N

Computed Properties

• Exact Mass: 280.98500
• Monoisotopic Mass: 280.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.54390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 4-(3-Bromophenoxy)-3-fluoroaniline

Comprehensive Overview of 4-(3-Bromophenoxy)-3-fluoroaniline (CAS No. 1039920-66-5)

4-(3-Bromophenoxy)-3-fluoroaniline (CAS No. 1039920-66-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(3-Bromophenoxy)-3-fluoroaniline consists of a fluoroaniline moiety linked to a bromophenoxy group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation. The bromine atom in the phenoxy group can serve as a handle for further derivatization, while the fluoroaniline moiety contributes to the compound's overall reactivity and stability.

Recent studies have highlighted the importance of 4-(3-Bromophenoxy)-3-fluoroaniline in the context of drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases. The researchers found that 4-(3-Bromophenoxy)-3-fluoroaniline effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

In another notable study, scientists at a leading pharmaceutical company explored the potential of 4-(3-Bromophenoxy)-3-fluoroaniline as a lead compound for developing new antiviral agents. The compound was found to exhibit broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

The synthetic accessibility of 4-(3-Bromophenoxy)-3-fluoroaniline is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been reported for its preparation, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods allow for efficient and scalable synthesis, making it feasible to produce large quantities of the compound for preclinical and clinical studies.

In addition to its therapeutic potential, 4-(3-Bromophenoxy)-3-fluoroaniline has also been investigated for its use as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable intermediate in organic synthesis, particularly in the development of new materials and polymers with tailored properties.

The safety profile of 4-(3-Bromophenoxy)-3-fluoroaniline is an important consideration in its application. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 4-(3-Bromophenoxy)-3-fluoroaniline (CAS No. 1039920-66-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological properties and synthetic accessibility, positions it as a valuable candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development.